Cas no 101911-25-5 (2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl-)

• Product Name: 2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl-
• CAS No: 101911-25-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 216133
• PubChem ID: 179790
• Update Time: 2025-04-19

2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl-
• 7-methoxy-2,2,8-trimethylchromene
• DTXSID70144329
• 2H-1-Benzopyran, 7-methoxy-2,2,8-trimethyl-
• 101911-25-5
• SCHEMBL11015336

• Inchi： 1S/C13H16O2/c1-9-11(14-4)6-5-10-7-8-13(2,3)15-12(9)10/h5-8H,1-4H3
• InChI Key： WNTRHTVOYJIIRC-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C=CC=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 280.7°Cat760mmHg
• Flash Point: 103.7°C
• Refractive Index: 1.518
• PSA: 18.46
• LogP: 3.18780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans